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Compound of Interest

Compound Name: Prasugrel-d5

Cat. No.: B028027 Get Quote

Essential Safety and Handling Guide for Prasugrel-
d5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Prasugrel-d5. The following procedural guidance is

designed to ensure safe operational handling and disposal, fostering a secure laboratory

environment.

Hazard Identification and Classification
Prasugrel-d5, a deuterated form of Prasugrel, should be handled with the same precautions

as its non-deuterated counterpart. Based on available safety data sheets (SDS) for Prasugrel,

the compound is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1]
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Specific Target Organ Toxicity — Repeated Exposure (Category 1): Causes damage to

organs through prolonged or repeated exposure.[3]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 2): Toxic to aquatic life

with long lasting effects.[2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure during the handling of

Prasugrel-d5. The selection of PPE should be based on the specific laboratory procedures

and the potential for exposure.

Exposure Route Required PPE Specifications

Dermal (Skin) Contact
Protective gloves, Lab

coat/Gown

Nitrile, neoprene, or latex

gloves are recommended.[5] It

is strongly recommended that

vinyl gloves not be used.[5]

Gowns should be resistant to

chemical permeation.[6] Wear

appropriate protective gloves

and clothing to prevent skin

exposure.[4]

Ocular (Eye) Contact
Safety glasses with side

shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

Inhalation
Fume hood or Ventilated

enclosure, Respirator

Use only in a well-ventilated

area, such as a chemical fume

hood.[1][3] For situations with

potential for aerosolization and

where engineering controls are

not sufficient, a NIOSH-

approved respirator is

necessary.[4]
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Below is a diagram illustrating the logical workflow for selecting appropriate PPE based on

potential exposure routes.
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Caption: PPE Selection Workflow for Handling Prasugrel-d5.

Operational and Disposal Plans
Safe Handling and Engineering Controls

Ventilation: Always handle Prasugrel-d5 in a well-ventilated area.[1] A chemical fume hood

is the preferred engineering control to minimize inhalation exposure.[3]

Hygiene: Wash hands thoroughly after handling the compound.[1][4] Do not eat, drink, or

smoke in areas where Prasugrel-d5 is handled or stored.[1][4]

Avoiding Dust Formation: For solid forms, avoid creating dust.[4] Use appropriate techniques

to minimize the generation of airborne particles.

Storage: Store Prasugrel-d5 in a tightly closed container in a cool, dry, and well-ventilated

place.[4] Store locked up.[1][4] Keep the substance away from heat and sources of ignition.

[4]
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First Aid Measures
Exposure Route First Aid Procedure

Ingestion

If swallowed, call a poison center or doctor

immediately if you feel unwell.[3][4] Rinse mouth

with water.[3][4] Do NOT induce vomiting.

Inhalation

Move the person to fresh air.[1][4] If breathing is

difficult, provide artificial respiration. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1][4]

Remove contaminated clothing. If skin irritation

persists, consult a physician.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[4]

Remove contact lenses, if present and easy to

do. Continue rinsing. Get immediate medical

attention.

Spill and Leak Procedures
Containment: Prevent further leakage or spillage if it is safe to do so.

Personal Protection: Ensure adequate ventilation and wear appropriate personal protective

equipment during cleanup.

Cleanup: For solid spills, sweep up and shovel into a suitable container for disposal.[4] For

liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a chemical

waste container.

Environmental Precautions: Do not let the product enter drains or waterways, as it is toxic to

aquatic life.[4]

Disposal Plan
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Waste Classification: Prasugrel-d5 and any contaminated materials should be disposed of

as hazardous waste.[4]

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][4] Do not dispose of down the

drain or with regular trash.

Contaminated PPE: Used personal protective equipment should be considered

contaminated and disposed of as hazardous waste.

By adhering to these safety protocols, researchers can minimize risks and ensure the safe

handling and disposal of Prasugrel-d5 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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